Cas no 371917-96-3 (3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 371917-96-3
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 3096184
• PubChem ID: 876863
• Update Time: 2025-10-21

3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• G30185
• EN300-09394
• Z56787300
• AKOS008966560
• CS-0221534
• 3-(4-ethylphenyl)-1-phenylpyrazole-4-carbaldehyde
• 371917-96-3
• 998-691-5
• WPA91796

• Inchi： 1S/C18H16N2O/c1-2-14-8-10-15(11-9-14)18-16(13-21)12-20(19-18)17-6-4-3-5-7-17/h3-13H,2H2,1H3
• InChI Key： WABADUUMYKALPQ-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C=CC=CC=2)N=C1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 276.126263138Da
• Monoisotopic Mass: 276.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Introduction to 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 371917-96-3)

3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 371917-96-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde consists of a pyrazole ring substituted with a 4-ethylphenyl group and a phenyl group, with a carbaldehyde functional group at the 4-position. This configuration imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The presence of the carbaldehyde group also makes it a potential precursor for further chemical modifications, enhancing its utility in drug discovery and development.

Recent studies have highlighted the potential of 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde have also been studied to assess its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a viable candidate for further preclinical and clinical evaluation. However, further studies are needed to optimize its formulation and dosing regimens to enhance its therapeutic efficacy and safety profile.

In the context of drug discovery, 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde serves as an important lead compound for the development of novel therapeutics. Its structural scaffold can be modified through various chemical strategies to improve its potency, selectivity, and pharmacological properties. For example, the introduction of additional functional groups or substitutions on the pyrazole ring can enhance its binding affinity to specific biological targets.

The synthesis of 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde typically involves multistep reactions, including condensation, cyclization, and oxidation steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. These improvements have facilitated its availability for both academic research and industrial applications.

In conclusion, 3-(4-ethylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 371917-96-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting inflammatory diseases and cancer. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical use.